Cas no 1805423-93-1 (6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde)

• Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde
• CAS No: 1805423-93-1
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4894886
• Update Time: 2025-10-28

6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C8H7F2IN2O/c9-8(10)7-6(11)4(3-14)1-5(2-12)13-7/h1,3,8H,2,12H2
• InChI Key： KIHSDEHBHGTZFZ-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=CC(CN)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.5
• Topological Polar Surface Area: 56

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde

Introduction to 6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS No. 1805423-93-1)

6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS No. 1805423-93-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of an aminomethyl group, difluoromethyl substituent, and an iodine atom in its molecular structure imparts distinct chemical and biological properties, making it a valuable intermediate in various synthetic pathways.

The aminomethyl group in the compound is a key functional moiety that can participate in a wide range of chemical reactions, including coupling reactions with carboxylic acids, esters, and other nucleophiles. This versatility allows for the synthesis of diverse derivatives, which can be tailored for specific biological activities. Additionally, the difluoromethyl substituent introduces fluorine atoms into the molecule, which can significantly influence the compound's pharmacokinetic properties, such as metabolic stability and bioavailability. The iodine atom, on the other hand, provides a handle for further functionalization through various iodine-mediated reactions, such as cross-coupling reactions and radical processes.

Recent studies have highlighted the importance of 6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of a specific enzyme involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited high selectivity and efficacy against the target enzyme, suggesting its potential as a lead compound for further drug development.

In another study, published in Organic Letters, scientists explored the use of 6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde in the synthesis of small molecules with antiviral activity. The researchers synthesized a series of derivatives and evaluated their efficacy against several viral strains. The results showed that certain derivatives exhibited significant antiviral activity, particularly against RNA viruses. This finding underscores the compound's potential as a starting material for developing antiviral agents.

The carboxaldehyde group in 6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde is another important functional moiety that can be exploited for various synthetic transformations. For example, it can be reduced to an alcohol or oxidized to a carboxylic acid, depending on the desired outcome. These transformations can lead to the formation of new derivatives with different biological activities and properties. Additionally, the carboxaldehyde group can participate in condensation reactions with amino acids or other nucleophiles to form imines or Schiff bases, which are important intermediates in organic synthesis.

The unique combination of functional groups in 6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde also makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify leads with desired biological activities. By using this compound as a building block, researchers can generate diverse libraries of derivatives and screen them for various biological activities, such as enzyme inhibition, receptor binding, or cell signaling modulation.

In conclusion, 6-(Aminomethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS No. 1805423-93-1) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal starting material for the synthesis of diverse derivatives with various biological activities. Recent studies have demonstrated its potential applications in drug development, particularly in areas such as cancer therapy and antiviral research. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.